Cas no 941892-22-4 (N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide)

• Product Name: N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide
• CAS No: 941892-22-4
• MF: C₁₇H₁₄FN₃O₄
• MW: 343.309167385101
• CID: 6071418
• PubChem ID: 4550476
• Update Time: 2025-07-22

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide
• N-(5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl)-4-fluorobenzamide
• Benzamide, N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-fluoro-
• N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-4-fluorobenzamide
• AKOS024607932
• 941892-22-4
• F1374-0641

• Inchi： 1S/C17H14FN3O4/c1-23-13-7-11(8-14(9-13)24-2)16-20-21-17(25-16)19-15(22)10-3-5-12(18)6-4-10/h3-9H,1-2H3,(H,19,21,22)
• InChI Key： CEYSZFKYHFWUIE-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(OC)=CC(OC)=C2)O1)(=O)C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 343.09683410g/mol
• Monoisotopic Mass: 343.09683410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.5Ų

Additional information on N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide

Professional Introduction to N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide (CAS No. 941892-22-4)

N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide, identified by the CAS number 941892-22-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the context of drug discovery and development. The unique structural features of this molecule, including its 1,3,4-oxadiazole core and fluorobenzamide moiety, contribute to its distinctive chemical properties and biological interactions.

The 1,3,4-oxadiazole ring is a heterocyclic compound that is widely recognized for its presence in numerous bioactive molecules. Its stability and ability to engage in various chemical interactions make it a valuable scaffold in medicinal chemistry. In particular, the presence of an oxygen atom at the 2-position of the oxadiazole ring can influence the electronic properties of the molecule, thereby affecting its reactivity and binding affinity to biological targets.

The benzamide group in N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide is another critical structural element. Benzamides are known for their role as pharmacophores in many drugs, often contributing to their solubility and bioavailability. The fluorine substituent at the 4-position of the benzamide moiety further modulates the electronic and steric properties of the molecule, potentially enhancing its interaction with biological targets.

The 3,5-dimethoxyphenyl group attached to the oxadiazole ring adds another layer of complexity to the molecule's structure. Methoxy groups are often incorporated into drug molecules to improve solubility and metabolic stability. The combination of these groups can lead to enhanced binding affinity and selectivity for specific biological targets.

In recent years, there has been a growing interest in developing novel compounds based on oxadiazole scaffolds due to their broad spectrum of biological activities. Studies have shown that oxadiazole-containing molecules exhibit potential in various therapeutic areas, including anti-inflammatory, anti-viral, and anti-cancer applications. The compound N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide is being explored as a potential lead compound in these efforts.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is associated with various diseases, particularly cancer. By targeting specific kinases, N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide may be able to modulate these pathways and exert therapeutic effects.

In addition to its kinase inhibition potential, this compound has also shown promise as an anti-inflammatory agent. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The ability of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide to interact with inflammatory pathways suggests that it could have significant therapeutic benefits in these conditions.

The synthesis of N-5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl-4-fluorobenzamide involves several key steps that highlight its complexity as a molecular entity. The construction of the oxadiazole ring typically requires careful control of reaction conditions to ensure high yield and purity. The introduction of the benzamide moiety and the fluorine substituent further complicates the synthetic route but is essential for achieving the desired biological activity.

The pharmacokinetic properties of this compound are also an important consideration in its development as a drug candidate. Factors such as solubility、bioavailability、metabolism，and excretion must be carefully evaluated to ensure that it can reach its target site effectively and maintain therapeutic levels over time. Preliminary studies have suggested that N-